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2-Chloro-7-fluoroquinoline-3-carboxaldehyde is a member of the 2-chloroquinoline-3-
carbaldehydes class of organic compounds. These molecules are highly valued as versatile
precursors for the synthesis of a wide array of heterocyclic systems.[1] The quinoline core is a
fundamental skeleton found in many natural alkaloids and serves as a pharmacophore in
numerous approved drugs, including anticancer and antibiotic agents.[1] The presence of a
reactive aldehyde group and a displaceable chlorine atom makes this compound an
exceptionally useful synthon for developing novel therapeutics.[1] However, these same
reactive sites necessitate a thorough understanding of its chemical behavior to ensure safe
handling.

Section 1: Core Chemical and Physical Properties

A precise understanding of a compound's physical properties is the foundation of safe
laboratory practice. The data below has been consolidated for 2-Chloro-7-fluoroquinoline-3-
carboxaldehyde.
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Property Value Source

Molecular Formula C10H5CIFNO BOC Sciences[?]

Molecular Weight 209.60 g/mol BOC Sciences|[2]

Boiling Point 339.3 °C at 760 mmHg BOC Sciences[2]

Density 1.449 g/cm3 BOC Sciences[?]
Appearance Solid (inferred) General chemical knowledge

Section 2: Hazard Identification and Risk
Assessment

While a specific Safety Data Sheet (SDS) for the 7-fluoro substituted version is not universally
available, a robust hazard assessment can be constructed by analyzing structurally analogous
compounds such as 2-chloroquinoline-3-carboxaldehyde and other halogenated quinolines.
The toxicological properties of this specific compound have not been thoroughly investigated,
which necessitates treating it with a high degree of caution.[3]

Globally Harmonized System (GHS) Classification
(Inferred)

The following GHS classifications are based on data from closely related chemical structures
and represent the most probable hazards.
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Hazard Class Category Hazard Statement

H301/H302: Toxic or Harmful if

Acute Toxicity, Oral Category 3/4
swallowed[4][5]

H315: Causes skin irritation[4]
[6]

Skin Corrosion/Irritation Category 2

. . H319: Causes serious eye
Serious Eye Damage/Irritation Category 2

irritation[4][6]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation[3][4][6]

Primary Routes of Exposure and Mitigation:

 Inhalation: The compound, likely a fine solid, can be inadvertently inhaled, causing
respiratory tract irritation.[3][4][6] Causality: The aldehyde functional group and the aromatic
system can irritate mucous membranes. All handling of the solid must be performed in a
certified chemical fume hood.

o Skin Contact: Direct contact can lead to skin irritation.[4][6] Causality: Halogenated aromatic
compounds can defat the skin and cause irritation. Always wear appropriate chemical-
resistant gloves.

e Eye Contact: The compound is a serious eye irritant.[4][6] Direct contact can cause
significant damage. Safety goggles or a face shield are mandatory.

¢ Ingestion: The substance is presumed to be toxic or harmful if swallowed.[4][5] Causality:
Systemic toxicity can occur following absorption through the gastrointestinal tract. Never eat,
drink, or smoke in laboratory areas.[5][7]

Section 3: Core Safety Protocols

A self-validating system of protocols is essential for mitigating the risks associated with 2-
Chloro-7-fluoroquinoline-3-carboxaldehyde.
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Engineering Controls and Personal Protective

Equipment (PPE)

Control Measure Specification

Rationale

Ventilation Certified Chemical Fume Hood

To prevent inhalation of dust

and vapors.[3]

Tightly fitting safety goggles or
Eye/Face Protection I y' I ¥ 9098
face shield

Protects against splashes and
airborne particles causing eye

irritation.[5]

Chemical-resistant gloves
(e.g., Nitrile), Lab Coat

Skin Protection

Prevents skin contact and

irritation.[5]

NIOSH/CEN approved
Respiratory Protection respirator (if fume hood is not

available or for large spills)

For higher-level protection

against inhalation.[3]

Standard Handling Workflow Diagram
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Caption: Standard workflow for safely handling solid 2-Chloro-7-fluoroquinoline-3-
carboxaldehyde.

Step-by-Step Handling Protocol

» Preparation: Before handling, ensure you are wearing all required PPE. Confirm that the
chemical fume hood has proper airflow.
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» Weighing: Conduct all weighing operations within the fume hood. Use a tared weigh boat or
paper. Handle the container and spatula carefully to avoid creating airborne dust.

» Transfer: Transfer the weighed solid to the reaction vessel. If transferring to a narrow-
mouthed flask, use a powder funnel.

e Reaction Setup: Add solvent to the solid to wet it and prevent dust from escaping before
sealing the reaction vessel.

o Cleanup: After use, promptly decontaminate the spatula and work surface.

» Storage: Ensure the primary container is tightly closed after use. Store in a cool, dry, and
well-ventilated place away from incompatible materials.[3][7]

o Disposal: All contaminated materials (gloves, weigh boats, paper towels) must be disposed
of as hazardous chemical waste according to institutional and local regulations.[3]

Section 4: Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.

First-Aid Measures

© 2026 BenchChem. All rights reserved. 6/11 Tech Support


https://www.capotchem.cn/doc/viewmsds_93299-49-1.html
https://www.fishersci.be/store/msds?partNumber=10420554&countryCode=BE&language=en
https://www.capotchem.cn/doc/viewmsds_93299-49-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1365298?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Exposure Route

Protocol

Inhalation

1. Immediately move the person to fresh air.[3]
[5]2. If breathing is difficult, provide oxygen.3. If
not breathing, give artificial respiration.[3]4.

Seek immediate medical attention.

Skin Contact

1. Immediately remove contaminated clothing.
[5]2. Wash the affected area thoroughly with
soap and plenty of water.[3]3. Seek medical

attention if irritation persists.

Eye Contact

1. Immediately flush eyes with plenty of water
for at least 15 minutes, occasionally lifting the
upper and lower eyelids.[3][5]2. Remove contact
lenses, if present and easy to do.3. Seek

immediate medical attention.

Ingestion

1. Do NOT induce vomiting.2. Never give
anything by mouth to an unconscious person.
[3]13. Rinse mouth thoroughly with water.[3][5]4.

Seek immediate emergency medical help.[5]

Spill Response Protocol

o Evacuate: Evacuate non-essential personnel from the immediate area.

o Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

e Protect: Wear full PPE, including a respirator if necessary.

e Contain & Clean:

o Avoid creating dust.[3]

o Gently sweep up the spilled solid material.

o Place the material into a suitable, closed, and labeled container for disposal.[3]
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» Decontaminate: Wipe the spill area with a suitable solvent and then wash with soap and
water.

» Dispose: Dispose of all cleanup materials and waste in a sealed container as hazardous
waste.

Emergency Response Decision Tree

Personnel Exposure Chemical Spill

Assess Spill Size
ngestion lMinur Major
Skin Contact: Eye Contact: Inhalation: Ingestion: Don PPZm:vlvleSepmc:arefull EvL:ch:teSgI:Ie:a
Remove clothing, wash 15+ min Flush with water 15+ min Move to fresh air Rinse mouth, do not induce vomiting y P ¥ N
collect for disposal call emergency response

A4

)

Identify Exposure Route

Inhalation

Click to download full resolution via product page
Caption: Decision-making workflow for handling emergency incidents involving the compound.

Section 5: Reactivity and Chemical Safety

The synthetic utility of 2-Chloro-7-fluoroquinoline-3-carboxaldehyde stems from its
reactivity, which must be managed to prevent hazardous situations.

» Reactivity Profile: The molecule has two primary reactive sites. The aldehyde group readily
participates in condensation reactions with amines and hydrazines to form Schiff bases.[1]
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The chlorine atom at the 2-position is susceptible to nucleophilic aromatic substitution.

e Incompatible Materials: While specific data is limited, avoid strong oxidizing agents, strong
bases, and strong reducing agents, as they may react exothermically or produce hazardous
byproducts.

e Hazardous Decomposition Products: Combustion of this compound will produce toxic and
corrosive gases, including carbon oxides (CO, COz2), nitrogen oxides (NOx), hydrogen
chloride (HCI), and hydrogen fluoride (HF).[3]

» Conditions to Avoid: Keep away from open flames, hot surfaces, and sources of ignition.[7]

Conclusion

2-Chloro-7-fluoroquinoline-3-carboxaldehyde is a valuable tool for chemical synthesis and
drug discovery. Its utility is matched by its potential hazards, including irritation to the skin,
eyes, and respiratory system, and toxicity upon ingestion. Adherence to the protocols outlined
in this guide—grounded in the principles of engineering controls, appropriate PPE, and
cautious handling—is essential for mitigating these risks. By integrating these safety practices
into all experimental workflows, researchers can confidently and safely leverage the synthetic
potential of this important chemical intermediate.
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Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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